Cas no 1044561-15-0 (Azepan-3-ol)

• Product Name: Azepan-3-ol
• CAS No: 1044561-15-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD19687081
• CID: 2157985
• PubChem ID: 59223845
• Update Time: 2025-05-24

Azepan-3-ol Chemical and Physical Properties

Names and Identifiers

• Benzyl azepan-3-ylcarbamate
• 1-(4-broMophenyl)-2,2,2-trifluoroethanol
• Benzyl 3-azepanylcarbamate
• Azepan-3-ol
• benzyl N-(azepan-3-yl)carbamate
• 1044561-15-0
• benzylazepan-3-ylcarbamate
• AKOS037649761
• CS-13595
• DB-229962
• CS-M1432
• SCHEMBL3487348

• MDL： MFCD19687081
• Inchi： 1S/C14H20N2O2/c17-14(16-13-8-4-5-9-15-10-13)18-11-12-6-2-1-3-7-12/h1-3,6-7,13,15H,4-5,8-11H2,(H,16,17)
• InChI Key： MOANXMDVDCOFBM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CNCCCC1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Additional information on Azepan-3-ol

Azepan-3-ol: A Comprehensive Overview

Azepan-3-ol, also known by its CAS number 1044561-15-0, is a cyclic alcohol compound with a seven-membered ring structure. This compound has gained attention in recent years due to its unique chemical properties and potential applications in various fields. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and current research applications of Azepan-3-ol, providing a comprehensive understanding of this intriguing molecule.

The chemical structure of Azepan-3-ol consists of a seven-membered azepane ring with a hydroxyl group (-OH) attached at the third carbon position. This structure makes it a member of the azepanol family, which includes other cyclic alcohols with similar frameworks. The seven-membered ring provides stability to the molecule, while the hydroxyl group imparts polar characteristics, making it versatile for various chemical reactions. Recent studies have highlighted the importance of such cyclic alcohols in organic synthesis, particularly in the development of bioactive compounds and pharmaceutical intermediates.

Synthesis methods for Azepan-3-ol have evolved significantly over the past decade. Traditionally, it was synthesized via acid-catalyzed cyclization of amino alcohols or through ring-opening reactions of epoxides. However, modern techniques now employ more efficient catalysts and green chemistry principles to minimize environmental impact. For instance, researchers have successfully utilized enzymatic catalysis to synthesize Azepan-3-ol under mild conditions, reducing energy consumption and waste production. These advancements underscore the growing emphasis on sustainable chemical processes in contemporary research.

Understanding the physical properties of Azepan-3-ol is crucial for its practical applications. The compound is typically a colorless liquid with a pleasant odor, exhibiting moderate solubility in water and high solubility in organic solvents such as ethanol and dichloromethane. Its melting point and boiling point are relatively low, making it suitable for use in processes requiring easy vaporization or condensation. Recent studies have also explored its thermal stability under varying conditions, revealing its potential as a high-performance additive in polymer formulations.

The applications of Azepan-3-ol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with bioactive properties. For example, researchers have utilized Azepan-3-ol as a key building block in the development of antiviral agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it valuable in catalytic processes and materials science.

In addition to its traditional uses, recent breakthroughs have expanded the scope of Azepan-3-ol into emerging fields such as green chemistry and nanotechnology. Scientists have explored its role as a solvent in environmentally friendly reactions, leveraging its polar nature to enhance reaction efficiency without compromising eco-friendliness. Furthermore, studies on its interaction with nanoparticles have opened new avenues for its application in drug delivery systems and advanced materials.

Despite its numerous advantages, the use of Azepan-3